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Compound of Interest

Compound Name: 3-(Butylamino)propionitrile

Cat. No.: B1266221 Get Quote

Essential Safety and Handling Guide for 3-
(Butylamino)propionitrile
For Researchers, Scientists, and Drug Development Professionals

This guide provides immediate, essential safety protocols and logistical information for handling

3-(Butylamino)propionitrile in a laboratory setting. Adherence to these procedures is critical

for ensuring personal safety and proper disposal.

Chemical and Physical Properties
The following table summarizes key quantitative data for 3-(Butylamino)propionitrile and

related compounds for easy reference.
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Property Value Notes

3-(Butylamino)propionitrile CAS: 693-51-6[1]

Molecular Formula C₇H₁₄N₂[1]

Molecular Weight 126.2 g/mol [1]

Boiling Point 104-106 °C (at 10 mm Hg)[1]

Melting Point 48.5-49.5 °C[1]

Density 0.86 g/cm³[1]

Toxicity Data (Similar

Compounds)

3-Aminopropionitrile Fumarate

(Oral Rat LD50)
800 mg/kg[2] For comparison

3-Dimethylaminopropionitrile

(Oral Rat LD50)
2600 mg/kg[3] For comparison

3-Dimethylaminopropionitrile

(Dermal Rabbit LD50)
1410 mg/kg[3] For comparison

Propionitrile (Oral Rat LD50) 39 mg/kg[4] For comparison

Propionitrile (Dermal Rabbit

LD50)
128 mg/kg[4] For comparison

Hazard Identification and Personal Protective Equipment
(PPE)
3-(Butylamino)propionitrile is classified as harmful and an irritant.[1] It is crucial to use

appropriate personal protective equipment (PPE) to minimize exposure.
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Hazard Class GHS Hazard Statements

Harmful
H302: Harmful if swallowed[1]H312: Harmful in

contact with skin[1]H332: Harmful if inhaled[1]

Irritant

H315: Causes skin irritation[1]H319: Causes

serious eye irritation[1]H335: May cause

respiratory irritation[1]

Recommended Personal Protective Equipment (PPE)

Situation Required PPE

Standard Handling

• Chemical safety goggles with side shields[2]•

Nitrile gloves (immediately replace if

contaminated)[2]• Chemical-resistant lab coat[2]

Risk of Splash
• Face shield in addition to safety goggles•

Chemical-resistant apron over lab coat

Large Quantities/Spills

• NIOSH-approved respirator with appropriate

cartridges[2]• Heavy-duty, chemical-resistant

gloves and boots

Operational Plan: Step-by-Step Handling Protocol
This protocol outlines the procedural steps for safely handling 3-(Butylamino)propionitrile
from preparation to the completion of work.

1. Preparation and Engineering Controls:

Ventilation: Always handle 3-(Butylamino)propionitrile in a certified chemical fume hood to

minimize inhalation exposure.[5]

Emergency Equipment: Ensure that a safety shower and eyewash station are readily

accessible and have been recently tested.[5]
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Material Review: Before starting, review the Safety Data Sheet (SDS) for 3-
(Butylamino)propionitrile and any other chemicals being used.

2. Personal Protective Equipment (PPE) Donning:

Hand Protection: Wear appropriate chemical-resistant gloves (nitrile gloves are suitable for

incidental contact).[2] Check gloves for any signs of degradation or punctures before use.

Eye and Face Protection: Wear chemical safety goggles.[2] If there is a significant risk of

splashing, a face shield should be worn over the goggles.

Protective Clothing: A buttoned lab coat must be worn.[2] For larger quantities, consider a

chemical-resistant apron. Ensure legs and feet are fully covered with long pants and closed-

toe shoes.

3. Chemical Handling:

Dispensing: When transferring or dispensing the chemical, do so slowly and carefully to

avoid splashing or aerosol generation.

Incompatible Materials: Keep away from strong oxidizing agents, acids, and bases.[6]

Hygiene: Do not eat, drink, or smoke in the laboratory.[7] Wash hands thoroughly with soap

and water after handling the chemical, before leaving the lab, and before eating or drinking.

[7]

4. Post-Experiment:

Decontamination: Clean the work area thoroughly with an appropriate solvent and

decontaminating solution.

Storage: Store 3-(Butylamino)propionitrile in a tightly sealed, properly labeled container in

a cool, dry, and well-ventilated area away from incompatible substances.[8]

Disposal Plan: Waste Management Protocol
Proper disposal of 3-(Butylamino)propionitrile and associated contaminated materials is

essential to prevent environmental contamination and ensure safety.
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1. Waste Segregation and Collection:

Chemical Waste: Collect all waste containing 3-(Butylamino)propionitrile in a designated,

sealed, and clearly labeled hazardous waste container.

Contaminated PPE: Used gloves, disposable lab coats, and other contaminated materials

must be treated as hazardous waste.[9] Place them in a designated, sealed waste container.

[9][10] Do not discard them in regular trash.[10]

Sharps: Any contaminated sharps (needles, razor blades) must be disposed of in a

designated sharps container.

2. Labeling and Storage of Waste:

Labeling: All waste containers must be clearly labeled with "Hazardous Waste" and the full

chemical name: "3-(Butylamino)propionitrile".

Storage: Store hazardous waste containers in a designated satellite accumulation area,

away from general work areas and incompatible materials.

3. Final Disposal:

Licensed Disposal: Arrange for the disposal of all hazardous waste through your institution's

Environmental Health and Safety (EHS) office or a licensed hazardous waste disposal

company.

Regulatory Compliance: Ensure all disposal practices comply with local, state, and federal

regulations.

Workflow for Safe Handling of 3-
(Butylamino)propionitrile
Caption: Workflow for the safe handling of 3-(Butylamino)propionitrile.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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